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Compound of Interest

Compound Name: Ledipasvir acetone

Cat. No.: B608510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the fundamental physicochemical

properties of ledipasvir and its acetone solvate. The information herein is intended to support

research, development, and quality control activities related to this potent antiviral agent.

Core Compound Characteristics
Ledipasvir is a direct-acting antiviral agent that targets the hepatitis C virus (HCV) NS5A

protein, an essential component for viral RNA replication and virion assembly.[1] It is a complex

molecule with multiple stereocenters, categorized as a benzimidazole derivative.[1] For

therapeutic use, it is often formulated in combination with sofosbuvir.

The acetone solvate of ledipasvir is a crystalline form of the active pharmaceutical ingredient

where acetone is incorporated into the crystal lattice. This solvated form can exhibit different

physical properties compared to the non-solvated (free) form, which can be critical in drug

formulation and manufacturing processes.

Quantitative Data Summary
The molecular formula and weight are fundamental parameters for any chemical compound,

essential for stoichiometric calculations, analytical characterization, and formulation
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development. The table below summarizes these key quantitative data for both ledipasvir (free

form) and its acetone solvate.

Compound Chemical Formula Molecular Weight ( g/mol )

Ledipasvir C₄₉H₅₄F₂N₈O₆ 889.00[1][2]

Ledipasvir Acetone C₅₂H₆₀F₂N₈O₇ 947.09[3][4]

Note: The chemical formula for ledipasvir acetone can also be represented as C₄₉H₅₄F₂N₈O₆

• C₃H₆O, indicating a 1:1 molar ratio of ledipasvir to acetone.[5]

Experimental Protocols for Characterization
The determination of the molecular weight and chemical formula of a complex pharmaceutical

compound like ledipasvir involves a combination of high-resolution analytical techniques. The

following are standard methodologies employed in the pharmaceutical industry for such

characterization.

1. Mass Spectrometry (MS) for Molecular Weight Determination

Objective: To determine the accurate molecular mass of the compound.

Methodology: High-resolution mass spectrometry (HRMS), often coupled with liquid

chromatography (LC-MS), is the preferred method.

Sample Preparation: A dilute solution of the analyte (ledipasvir or its solvate) is prepared in

a suitable solvent (e.g., methanol, acetonitrile).

Ionization: Electrospray ionization (ESI) is a common technique for large molecules like

ledipasvir, as it is a soft ionization method that minimizes fragmentation.

Mass Analysis: A high-resolution mass analyzer, such as a Time-of-Flight (TOF) or

Orbitrap, is used to measure the mass-to-charge ratio (m/z) of the molecular ions with high

accuracy.

Data Analysis: The resulting mass spectrum will show a peak corresponding to the

protonated molecule [M+H]⁺. The accurate mass of this ion is used to confirm the
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molecular weight. For ledipasvir, this would be expected at approximately m/z 889.4.

2. Elemental Analysis for Chemical Formula Confirmation

Objective: To experimentally determine the percentage composition of elements (C, H, N, F,

O) in the molecule to verify the chemical formula.

Methodology: Combustion analysis is the standard method.

Instrumentation: A CHN analyzer is used for carbon, hydrogen, and nitrogen

determination. Specific methods are required for fluorine and oxygen.

Procedure: A precisely weighed sample of the compound is combusted in a furnace in the

presence of excess oxygen. The resulting combustion gases (CO₂, H₂O, N₂) are

separated and quantified by detectors.

Calculation: The weight percentages of C, H, and N are calculated from the amounts of

the detected gases. These experimental percentages are then compared to the theoretical

percentages calculated from the proposed chemical formula (e.g., C₄₉H₅₄F₂N₈O₆ for

ledipasvir). A close correlation confirms the formula. For ledipasvir acetone, the

elemental analysis would be expected to align with the formula C₅₂H₆₀F₂N₈O₇.[3]

3. Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Objective: To confirm the chemical structure and, by extension, the molecular formula.

Methodology: ¹H NMR, ¹³C NMR, and ¹⁹F NMR are crucial.

Sample Preparation: The sample is dissolved in a suitable deuterated solvent (e.g.,

DMSO-d₆).

Data Acquisition: Spectra are acquired on a high-field NMR spectrometer.

Spectral Analysis: The chemical shifts, integration of proton signals, and coupling patterns

in the ¹H NMR spectrum provide detailed information about the number and connectivity of

hydrogen atoms. The ¹³C NMR spectrum indicates the number of unique carbon

environments. The ¹⁹F NMR is particularly important for confirming the presence and
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environment of the fluorine atoms. The combined data from these experiments provide

unambiguous confirmation of the molecular structure and formula.

Logical Workflow for Compound Characterization
The following diagram illustrates a typical workflow for the physicochemical characterization of

a pharmaceutical compound such as ledipasvir acetone, from initial synthesis to final

confirmation.
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Caption: Workflow for the characterization of ledipasvir acetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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